Cas no 630125-94-9 (Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl-)

• Product Name: Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl-
• CAS No: 630125-94-9
• MF: C₁₄H₁₈F₃N₃O
• MW: 301.307433605194
• CID: 1649386
• Update Time: 2024-09-12

Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl-
• Methanone, [3-amino-5-(trifluoromethyl)phenyl](4-ethyl-1-piperazinyl)-

• Inchi： 1S/C14H18F3N3O/c1-2-19-3-5-20(6-4-19)13(21)10-7-11(14(15,16)17)9-12(18)8-10/h7-9H,2-6,18H2,1H3
• InChI Key： SMXCHHZVCGWEJA-UHFFFAOYSA-N
• SMILES： C(C1=CC(C(F)(F)F)=CC(N)=C1)(N1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 301.14034

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 429.3±45.0 °C(Predicted)
• PSA: 49.57
• pka: 7.14±0.10(Predicted)